Cas no 88207-35-6 (Benzenemethanol, 2-(1H-indol-2-yl)-)

Benzenemethanol, 2-(1H-indol-2-yl)- structure
88207-35-6 structure
Product Name:Benzenemethanol, 2-(1H-indol-2-yl)-
CAS No:88207-35-6
MF:C15H13NO
MW:223.269823789597
CID:641297
PubChem ID:13207628
Update Time:2025-04-19

Benzenemethanol, 2-(1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-(1H-indol-2-yl)-
    • [2-(1H-indol-2-yl)phenyl]methanol
    • DTXSID60527844
    • CHEMBL466758
    • (2-(1H-indol-2-yl)phenyl)methanol
    • 88207-35-6
    • SCHEMBL8732516
    • Inchi: 1S/C15H13NO/c17-10-12-6-1-3-7-13(12)15-9-11-5-2-4-8-14(11)16-15/h1-9,16-17H,10H2
    • InChI Key: YGAZTIQYTHIDSF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=CC=1C1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36Ų
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